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1-Ethynylpyrene stability storage temperature

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Ethynylpyrene

CAS No.: 34993-56-1

Cat. No.: S515764

Chemical Data and Storage Specifications

The table below summarizes the key handling and storage information for 1-Ethynylpyrene as provided by

a chemical supplier [1].

Property Specification /| Guideline
Chemical Name 1-Ethynylpyrene [1]
Molecular Formula CisHio [1]

Physical Form Solid (powder) [1]

Recommended Storage  -20°C (powder) or -80°C (when in solvent) [1]
Temp.

Storage Conditions Keep container tightly sealed in a cool, well-ventilated area. Keep away
from direct sunlight and sources of ignition. [1]

| GHS Hazard Statements | H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting
effects. [1] |
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Safety and Handling Guidelines

Adhering to the following precautions is essential for safe laboratory work with this compound [1].

¢ Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious
clothing. A suitable respirator is also recommended.

¢ Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure accessible
safety showers and eye wash stations are nearby.

¢ Environmental Precautions: Avoid release into the environment. Collect any spillage and dispose of
contents and containers at an approved waste disposal plant.

¢ Incompatible Materials: Keep away from strong acids, strong alkalis, and strong oxidizing or
reducing agents.

Experimental Workflow for Handling

The following diagram outlines the key steps for the safe storage and handling of 1-Ethynylpyrene in a

research setting, based on the supplier's guidelines [1].
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Confirm Storage Temperature:
-20°C (Powder)
-80°C (in Solvent)

Inspect Container Seal

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Work in Well-Ventilated Area
(Fume Hood)

Weigh/Use Compound

Dispose of Waste via
Approved Methods

Reseal Container Tightly

Return to Correct
Storage Freezer

Click to download full resolution via product page

Frequently Asked Questions
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Q: Why is 1-Ethynylpyrene stored at such low temperatures? A: While the SDS does not specify the
exact instability mechanism, storing chemical powders at -20°C is a standard practice to maintain long-term
stability, prevent decomposition, and preserve reactivity. The even lower temperature of -80°C for solutions

is critical to slow down degradation processes and suppress solvent evaporation [1].

Q: What should I do if I spill 1-Ethynylpyrene? A: Immediately contain the spill. Wear full PPE and use a
finely-powdered liquid-binding material (like diatomite) to absorb it. Decontaminate surfaces by scrubbing
with alcohol. Collect all contaminated material and dispose of it as hazardous chemical waste according to

your institution's regulations [1].

Q: Can I use standard nitrile gloves when handling this compound? A: The SDS recommends using
"protective gloves" without specifying the material [1]. For a solid powder, double-gloving with nitrile is
often sufficient for brief handling. However, if you are working with solutions or for prolonged periods, you
should consult the manufacturer's specific recommendations or use gloves with known permeability data for

pyrene derivatives.

A Note on Experimental Context

The search results indicate that 1-Ethynylpyrene is primarily used as a building block in chemical
synthesis. For instance, one research paper mentions its use in a Sonogashira coupling reaction to create a
polyaromatic fluorescent adduct for probing a specific adenosine receptor [2]. This suggests that its stability

is paramount for achieving high yields and purity in such synthetic applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [1-Ethynylpyrene stability storage temperature]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b515764#1-ethynylpyrene-stability-

storage-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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